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A deep dive into the architecture and operational policies of Autonomous System Numbers

(ASNs) reveals the foundational structures of the internet. This guide provides a comparative

analysis of AS28370, operated by the Brazilian telecommunications company Guifami

Informatica LTDA (also known as 3AX Telecom), and AS15169, the primary ASN for Google's

global network. This comparison is intended for network researchers, infrastructure engineers,

and professionals in the digital services industry to understand the differing scales and

philosophies of a regional service provider versus a global content and cloud giant.

Quantitative Network Overview
The following table summarizes the key quantitative metrics for AS28370 and Google's

AS15169, offering a side-by-side view of their network presence and peering strategies.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12371349?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metric
AS28370 (Guifami
Informatica LTDA)

AS15169 (Google LLC)

Peering Policy Open Selective

Approximate Traffic Levels 200-300 Gbps
Not Publicly Disclosed

(Estimated in Exabits per day)

Geographic Scope Regional (Brazil) Global

Public Peering Exchange

Points

Primarily at Equinix São Paulo

and IX.br (PTT.br) São

Paulo[1]

Extensive global presence at

major Internet Exchange

Points

IPv4 Prefixes ~500[1] Tens of thousands

IPv6 Prefixes ~500[1] Tens of thousands

Network Type
Network Service Provider

(NSP)[1]

Content Delivery Network

(CDN), Cloud Services

Provider

Experimental Protocols for Performance
Comparison
To empirically evaluate the performance of these two distinct networks, a series of standardized

tests can be conducted. These protocols are designed to measure key performance indicators

relevant to end-user experience and network reliability.

1. Latency Measurement:

Objective: To measure the round-trip time (RTT) for data packets to travel from a source to a

destination server within each ASN and back.

Methodology:

Deploy measurement probes in various geographic locations, with a focus on South

America for a balanced comparison with AS28370's primary region of operation.
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From each probe, send a continuous stream of ICMP echo requests (pings) and TCP SYN

packets to a set of target IP addresses known to be within AS28370 and AS15169.

Collect and average the RTT values over a 24-hour period to account for variations in

network load.

Repeat measurements at regular intervals (e.g., hourly) to identify peak and off-peak

latency.

2. Packet Loss Analysis:

Objective: To determine the percentage of data packets that are lost during transit within

each ASN.

Methodology:

Using the same measurement probes and target servers as in the latency test, send a

known number of UDP packets of a fixed size.

At the destination server, record the number of received packets.

The packet loss percentage is calculated as: ((Number of Sent Packets - Number of

Received Packets) / Number of Sent Packets) * 100.

Conduct this test under varying network conditions to assess performance under stress.

3. Throughput Evaluation:

Objective: To measure the maximum rate of data transfer between a client and a server

within each ASN.

Methodology:

Utilize tools like iPerf3 to establish a client-server testing environment.

The iPerf3 client will be run from the geographically distributed measurement probes, and

iPerf3 servers will be set up on infrastructure within both ASNs.
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Initiate TCP and UDP data transfers for a sustained period (e.g., 60 seconds) to measure

the achievable bandwidth.

Tests should be conducted for both single and multiple parallel streams to assess the

network's ability to handle concurrent data flows.

Visualizing Network Comparison
The following diagrams illustrate the conceptual differences in peering relationships and a

hypothetical experimental workflow for comparing the two ASNs.
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A simplified view of Google's selective peering versus AS28370's open peering policy.
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1. Setup

2. Test Execution

3. Data Analysis

Deploy Measurement Probes
(Geographically Distributed)

Run Latency Tests
(Ping, TCP SYN)

Run Packet Loss Tests
(UDP Streams)

Run Throughput Tests
(iPerf3 TCP & UDP)

Setup Target Servers
(Within AS15169 & AS28370)

Aggregate Raw Data

Perform Statistical Analysis
(Mean, Median, 95th Percentile)

Generate Comparative Report

Click to download full resolution via product page

A high-level workflow for conducting a comparative performance analysis of the two ASNs.

Need Custom Synthesis?
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To cite this document: BenchChem. [A Comparative Analysis of Telecommunications
Provider AS28370 and Google's AS15169]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371349#a-comparative-analysis-of-as1928370-
and-google-s-asn]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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